Cas no 857599-97-4 (Benzoic acid, 3-(bromomethyl)-4-methoxy-)

• Product Name: Benzoic acid, 3-(bromomethyl)-4-methoxy-
• CAS No: 857599-97-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 5262008
• Update Time: 2026-03-09

Benzoic acid, 3-(bromomethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-4-methoxy-
• 3-(Bromomethyl)-4-methoxybenzoic acid

• Inchi： 1S/C9H9BrO3/c1-13-8-3-2-6(9(11)12)4-7(8)5-10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： VDEXTRBACXXFRQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(CBr)=C1

Additional information on Benzoic acid, 3-(bromomethyl)-4-methoxy-

Benzoic acid, 3-(bromomethyl)-4-methoxy- (CAS No. 857599-97-4): An Overview of Its Structure, Properties, and Applications

Benzoic acid, 3-(bromomethyl)-4-methoxy- (CAS No. 857599-97-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a bromomethyl group and a methoxy substituent on the benzene ring. These functional groups endow the molecule with a range of chemical properties and reactivity profiles that make it valuable for various applications.

The molecular formula of Benzoic acid, 3-(bromomethyl)-4-methoxy- is C₁₀H₁₁BrO₃, and its molecular weight is approximately 239.10 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 100-102°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In terms of its chemical structure, the presence of the bromomethyl group makes Benzoic acid, 3-(bromomethyl)-4-methoxy- an excellent substrate for nucleophilic substitution reactions. The bromine atom can be readily replaced by a variety of nucleophiles, including amines, thiols, and alcohols, making this compound a valuable intermediate in the synthesis of more complex molecules. The methoxy group on the benzene ring also influences the electronic properties of the molecule, enhancing its reactivity in certain reactions.

Benzoic acid, 3-(bromomethyl)-4-methoxy- has been extensively studied for its potential applications in medicinal chemistry. One area of particular interest is its use as a building block in the synthesis of bioactive compounds. For example, recent research has shown that derivatives of this compound exhibit promising antitumor and antimicrobial activities. A study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of Benzoic acid, 3-(bromomethyl)-4-methoxy- demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells.

In addition to its medicinal applications, Benzoic acid, 3-(bromomethyl)-4-methoxy- has also found use in the development of new materials. Its unique structure makes it suitable for the synthesis of functional polymers and coatings with enhanced properties. For instance, researchers at the University of California have developed novel polymer coatings using this compound that exhibit improved adhesion and durability when applied to metal surfaces.

The synthetic accessibility of Benzoic acid, 3-(bromomethyl)-4-methoxy- is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One common method involves the bromination of 3-methyl-4-methoxybenzoic acid followed by further functionalization steps to introduce the desired substituents. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound readily available for various applications.

In conclusion, Benzoic acid, 3-(bromomethyl)-4-methoxy- (CAS No. 857599-97-4) is a multifaceted organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an invaluable building block for the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.